Cas no 663929-94-0 (1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide)

• Product Name: 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide
• CAS No: 663929-94-0
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 5748895
• PubChem ID: 709821
• Update Time: 2025-05-24

1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS000604418
• SR-01000323064
• Z32400354
• STK770577
• F1677-0577
• Piperidine-4-carboxamide, 1-(2-oxo-2H-chromene-3-carbonyl)-
• 1-[(2-oxo-2H-chromen-3-yl)carbonyl]piperidine-4-carboxamide
• WXKAZKGPFWNRDV-UHFFFAOYSA-N
• 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide
• SR-01000323064-1
• 663929-94-0

• Inchi： 1S/C16H16N2O4/c17-14(19)10-5-7-18(8-6-10)15(20)12-9-11-3-1-2-4-13(11)22-16(12)21/h1-4,9-10H,5-8H2,(H2,17,19)
• InChI Key： WXKAZKGPFWNRDV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C2C(=O)OC3C=CC=CC=3C=2)=O)CC1)N

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.7Ų

Additional information on 1-(2-oxo-2H-chromene-3-carbonyl)piperidine-4-carboxamide

1-(2-Oxo-2H-Chromene-3-Carbonyl)Piperidine-4-Carboxamide (CAS No. 663929-94-0)

1-(2-Oxo-2H-Chromene-3-Carbonyl)Piperidine-4-Carboxamide, also known by its CAS registry number CAS No. 663929-94-0, is a complex organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical properties and promising roles in fields such as pharmacology, material science, and biotechnology.

The molecular structure of 1-(2-Oxo-2H-Chromene-3-Carbonyl)Piperidine-4-Carboxamide comprises a piperidine ring fused with a chromene moiety, which contributes to its distinctive reactivity and selectivity in chemical reactions. The chromene group, characterized by its conjugated enone system, plays a crucial role in determining the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable advancements involving this compound is its application in the synthesis of bioactive molecules. Researchers have successfully utilized CAS No. 663929-94-0 as a key intermediate in the construction of complex natural product analogs, demonstrating its versatility in organic synthesis. Moreover, the compound's ability to undergo various functional group transformations has made it a valuable tool in medicinal chemistry.

In terms of synthesis, 1-(2-Oxo-2H-Chromene-3-Carbonyl)Piperidine-4-Carboxamide can be prepared through a variety of methods, including condensation reactions and amide bond formations. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

The compound's properties also make it an attractive candidate for use in advanced materials science applications. For instance, its ability to form stable complexes with metal ions has been explored for potential use in catalysis and sensor technologies. Recent research has demonstrated that incorporating this compound into metalloorganic frameworks can significantly improve their catalytic efficiency for various organic transformations.

Furthermore, the environmental impact of CAS No. 663929-94- has been a topic of interest among scientists. Studies have shown that the compound exhibits biodegradability under certain conditions, which is a critical factor for its sustainable use in industrial processes.

In conclusion, 1-(2-Oxo-2H-Chromene-3-Carbonyl)Piperidine-4-Carboxamide, identified by its CAS number CAS No. 663929-, represents a multifaceted compound with diverse applications across multiple disciplines. Its continued exploration promises to unlock new possibilities for innovation in science and technology.